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Compound of Interest

Compound Name: Niraparib hydrochloride

Cat. No.: B612085

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of
niraparib hydrochloride stock solutions for in vitro experimental use. Niraparib is a potent and
selective inhibitor of poly(ADP-ribose) polymerase (PARP) enzymes, PARP-1 and PARP-2,
which are critical for DNA repair.[1][2] It is widely used in cancer research, particularly in studies
involving tumors with deficiencies in DNA repair pathways, such as those with BRCA1/2
mutations.[3]

Physicochemical and Solubility Data

Proper preparation of a niraparib hydrochloride stock solution is crucial for accurate and
reproducible experimental results. The following table summarizes the key physicochemical
and solubility properties of niraparib hydrochloride.
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Property Value Source(s)
Molecular Formula C19H20N4O-HCI [4]
Molecular Weight 356.85 g/mol [4]
Appearance Solid powder [5]
Solubility in DMSO 64 mg/mL (179.34 mM) [4]
Solubility in Ethanol 60-64 mg/ml. (approx. 168-179 [6][7]
mM)
Solubility in Water Insoluble or slightly soluble [718]

Note: The use of fresh, moisture-free DMSO is recommended as moisture can reduce the
solubility of niraparib hydrochloride.[4][6] Sonication may be required to fully dissolve the
compound in ethanol or DMSO.[7]

Experimental Protocols

I. Preparation of a 10 mM Niraparib Hydrochloride Stock
Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of niraparib hydrochloride
in dimethyl sulfoxide (DMSO), a common solvent for in vitro studies.

Materials:

» Niraparib hydrochloride powder

¢ Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)
 Sterile microcentrifuge tubes or vials

o Calibrated analytical balance

o Vortex mixer

o Pipettes and sterile filter tips
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Procedure:

Aseptic Technique: Perform all steps in a sterile environment, such as a laminar flow hood, to
prevent contamination of the stock solution.

Weighing Niraparib Hydrochloride: Accurately weigh out a precise amount of niraparib
hydrochloride powder. For example, to prepare 1 mL of a 10 mM stock solution, weigh
3.5685 mg of niraparib hydrochloride.

Dissolution: Add the weighed niraparib hydrochloride powder to a sterile microcentrifuge
tube. Using a calibrated pipette, add the appropriate volume of anhydrous DMSO to achieve
a final concentration of 10 mM. For 3.5685 mg of powder, add 1 mL of DMSO.

Mixing: Vortex the solution thoroughly until the niraparib hydrochloride is completely
dissolved. Gentle warming (e.g., to 37°C) may aid in dissolution, but avoid excessive heat.

Sterilization (Optional): If required for the specific cell culture application, the stock solution
can be filter-sterilized using a 0.22 um syringe filter compatible with DMSO.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes to avoid repeated freeze-thaw cycles.[9]

Storage of Stock Solutions:

Storage Temperature Duration Source(s)

Short-term (days to weeks) to
-20°C [81[°]
1 month

-80°C Long-term (months to a year) [6]119]

Note: For in vivo studies, a different formulation may be required. One example involves a

vehicle of 10% DMSO, 40% PEG300, 5% Tween 80, and 45% saline.[7]

Il. Preparation of Working Solutions for Cell-Based
Assays
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This protocol outlines the dilution of the 10 mM niraparib hydrochloride stock solution to

prepare working concentrations for treating cells in culture.

Materials:

10 mM Niraparib hydrochloride stock solution in DMSO

Sterile cell culture medium appropriate for the cell line

Sterile microcentrifuge tubes or plates

Pipettes and sterile filter tips

Procedure:

Determine Final Concentration: Decide on the final concentrations of niraparib
hydrochloride required for your experiment. Niraparib has been shown to inhibit PARP
activity with an EC50 of 4 nM in whole-cell assays and inhibit the proliferation of cancer cells
with BRCA mutations in the 10-100 nM range.[6]

Serial Dilutions: Perform serial dilutions of the 10 mM stock solution in sterile cell culture
medium to achieve the desired final concentrations.

o Important: The final concentration of DMSO in the cell culture medium should be kept low
(typically < 0.5%) to avoid solvent-induced cytotoxicity.[6]

Example Dilution for a 10 pM Working Solution:

o To prepare 1 mL of a 10 uM working solution from a 10 mM stock, add 1 pL of the 10 mM
stock solution to 999 pL of cell culture medium.

Application to Cells: Add the appropriate volume of the working solution to your cell cultures
to achieve the desired final concentration. For example, in a 96-well plate with 190 pL of cells
per well, adding 10 pL of a 20x concentrated working solution will result in a 1x final
concentration with 0.5% DMSO.[6]

Visualizations
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Niraparib's Mechanism of Action: PARP Inhibition and
DNA Repair

Niraparib functions by inhibiting PARP enzymes, which are essential for the repair of single-
strand DNA breaks (SSBs).[10] In cells with deficient homologous recombination (HR) repair
pathways, such as those with BRCA1/2 mutations, the inhibition of PARP leads to the
accumulation of unrepaired SSBs.[3] During DNA replication, these SSBs are converted into
double-strand breaks (DSBs).[11] The inability to repair these DSBs through the faulty HR
pathway results in genomic instability and ultimately leads to cell death, a concept known as
synthetic lethality.[1][10] Niraparib has also been shown to activate interferon signaling
pathways, which can modulate the tumor microenvironment.[12]
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Caption: Mechanism of action of Niraparib via PARP inhibition.

Experimental Workflow for Stock Solution Preparation

The following diagram outlines the key steps for the preparation of a niraparib hydrochloride
stock solution for experimental use.
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Caption: Workflow for Niraparib hydrochloride stock solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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